Cas no 2098018-38-1 (methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate)

Methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its pyrazole functional group, which is integral in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's structure allows for further derivatization, enabling the synthesis of biologically active molecules. Its ester group enhances solubility and reactivity, facilitating downstream modifications. The presence of the 3-methyl substituent on the pyrazole ring contributes to steric and electronic effects, influencing selectivity in reactions. This compound is suitable for applications requiring precise molecular frameworks, such as drug discovery and material science. Its stability under standard conditions ensures reliable handling and storage.

methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate structure

2098018-38-1 structure

Product Name:methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate

CAS No:2098018-38-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:5724874

PubChem ID:70105603

Update Time:2025-06-07

methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL7482177
- 2098018-38-1
- AKOS026722197
- F2198-3808
- AKOS026722972
- F2198-2681
- methyl 3-(5-methyl-1H-pyrazol-4-yl)propanoate
- methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate
- 1H-Pyrazole-4-propanoic acid, 3-methyl-, methyl ester
- Inchi： 1S/C8H12N2O2/c1-6-7(5-9-10-6)3-4-8(11)12-2/h5H,3-4H2,1-2H3,(H,9,10)
- InChI Key： NLCNYXWTWNIGDW-UHFFFAOYSA-N
- SMILES： O(C)C(CCC1C=NNC=1C)=O

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55Å²

Experimental Properties

Density: 1.147±0.06 g/cm3(Predicted)
Boiling Point: 307.4±27.0 °C(Predicted)
pka: 15.00±0.50(Predicted)

methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M293171-100mg	methyl 3-(3-methyl-1h-pyrazol-4-yl)propanoate	2098018-38-1		100mg	$ 95.00	2022-06-04
TRC	M293171-500mg	methyl 3-(3-methyl-1h-pyrazol-4-yl)propanoate	2098018-38-1		500mg	$ 320.00	2022-06-04
TRC	M293171-1g	methyl 3-(3-methyl-1h-pyrazol-4-yl)propanoate	2098018-38-1		1g	$ 475.00	2022-06-04
Life Chemicals	F2198-3808-0.25g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	0.25g	$302.0	2023-09-06
Life Chemicals	F2198-3808-0.5g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	0.5g	$318.0	2023-09-06
Life Chemicals	F2198-3808-1g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	1g	$335.0	2023-09-06
Life Chemicals	F2198-3808-2.5g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	2.5g	$670.0	2023-09-06
Life Chemicals	F2198-3808-5g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	5g	$1005.0	2023-09-06
Life Chemicals	F2198-3808-10g	methyl 3-(3-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	10g	$1407.0	2023-09-06
Life Chemicals	F2198-2681-0.25g	methyl 3-(5-methyl-1H-pyrazol-4-yl)propanoate	2098018-38-1	95%+	0.25g	$324.0	2023-09-06